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Compound of Interest

Compound Name: Trimethylsilyl crotonate

Cat. No.: B102237

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylsilyl crotonate (CAS No. 18269-64-2) is an organosilicon compound utilized in
various organic syntheses. As with any chemical reagent, a thorough understanding of its
potential hazards and safe handling procedures is paramount for ensuring laboratory safety.
This technical guide provides a consolidated overview of the available safety data for
trimethylsilyl crotonate, intended to inform researchers and professionals in drug
development and other scientific fields.

Chemical and Physical Properties

A clear understanding of the physical state and properties of a chemical is the first step in a
robust safety assessment. The following table summarizes the key physical and chemical data
for trimethylsilyl crotonate.
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Property Value Reference
Molecular Formula C7H1402Si [1]
Molecular Weight 158.27 g/mol [1]
Appearance Clear colourless liquid [1]
Boiling Point 49-50 °C at 10 mm Hg [1]
Flash Point 104 °F (40 °C) [1]
Density 0.897 g/mL at 25 °C [1]
Vapor Pressure 6.61 mmHg at 25°C [1]
Refractive Index n20/D 1.4252 [1]
Storage Temperature 0-6°C [1]

Hazard Identification and Classification

Based on available data, trimethylsilyl crotonate is classified as a flammable liquid and an
irritant. The following table outlines its hazard classification.
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Hazard .

o Code Description Reference
Classification
Hazard Codes F, Xi Flammable, Irritant [1]

Risk Statements 11-36/37/38

Highly flammable.
Irritating to eyes, o
respiratory system

and skin.

Safety Statements 16-26-36

Keep away from

sources of ignition -

No smoking. In case

of contact with eyes,

rinse immediately with  [1]
plenty of water and

seek medical advice.

Wear suitable

protective clothing.

RIDADR UN 3272 3/PG 3

Esters, n.o.s. [1]

WGK Germany 3

Water hazard class 3
(self-assessment):
severely hazardous

for water.

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of trimethylsilyl

crotonate are not readily available in the public domain. Standardized testing procedures,

such as those outlined by the OECD for chemical safety, would typically be employed to

determine endpoints like acute toxicity (oral, dermal, inhalation), skin and eye irritation, and

mutagenicity.

Safety and Handling

Personal Protective Equipment (PPE)
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Arisk assessment should always be conducted before handling trimethylsilyl crotonate to
determine the appropriate level of personal protection. The following diagram outlines a general
workflow for selecting PPE.

Hazard Assessment
~ Potential for PPE Selection
Splashing? Yes
g Safety Glasses
with Side Shields
or Goggles

Work in a Fume Hood
or Use Respirator

Always Required M Chemical-Resistant Gloves
(e.g., Nitrile)
] Lab Coator
] i@ Chemical Apron
Always Required

Assess Hazards
(Flammable, Irritant)

Click to download full resolution via product page

Fig. 1: Personal Protective Equipment (PPE) Selection Workflow

Handling and Storage

Proper handling and storage are crucial to minimize risks.

» Handling: Use in a well-ventilated area, preferably within a chemical fume hood. Keep away
from heat, sparks, and open flames. Grounding and bonding of containers and receiving
equipment is necessary to prevent static discharge.[2] Avoid contact with skin and eyes.
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» Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed.
Recommended storage temperature is between 0-6°C.[1]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures

The following diagram illustrates the general first aid procedures for exposure to an irritant and

flammable chemical like trimethylsilyl crotonate.

Exposure Event

Exposure Occurs

|

First Aid Response
A
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Remove contaminated clothing. Rinse with plenty of water for at least 15 minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Wash skin with soap and water. Seek medical attention. Seek immediate medical attention.

l Medical Attention

\/
N Seek Medical Attention R
' for all exposure routes. )

Click to download full resolution via product page
Fig. 2: General First Aid Procedures

Firefighting Measures

Trimethylsilyl crotonate is a flammable liquid.

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
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o Unsuitable Extinguishing Media: A solid stream of water may be ineffective and may spread
the fire.

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

The following diagram shows a logical workflow for responding to a fire involving a flammable

liquid.
Fire Involving
Trimethylsilyl Crotonate
Evacuate Immediate Area Call for Emergency Assistance
Small & Contained Large or Spreading
Small Fire Large Fire
Use Appropriate Extinguisher Cool Nearby Containers
(Dry Chemical, CO2, Foam) with Water Spray

'

Contain Firefighting Water
Runoff
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Fig. 3: Firefighting Response Workflow

Conclusion

While a comprehensive Safety Data Sheet with detailed toxicological data for trimethylsilyl
crotonate is not readily available, the existing information indicates that it is a flammable liquid
and an irritant. Researchers and all personnel handling this chemical must adhere to strict
safety protocols, including the use of appropriate personal protective equipment, handling in a
well-ventilated area, and proper storage. In case of any exposure or emergency, the
procedures outlined in this guide should be followed, and immediate medical attention should
be sought. It is strongly recommended to consult the most up-to-date safety information from
the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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